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Compound of Interest

Compound Name: (2-Hydroxyethyl)iminodiacetic acid

Cat. No.: B1293583

An In-depth Technical Guide to (2-Hydroxyethyl)iminodiacetic Acid for Researchers and
Drug Development Professionals

This guide provides a comprehensive overview of (2-Hydroxyethyl)iminodiacetic acid
(HEIDA), a versatile chelating agent with significant applications in scientific research and
pharmaceutical development.

Core Properties of (2-Hydroxyethyl)iminodiacetic
Acid
(2-Hydroxyethyl)iminodiacetic acid, also known as HEIDA, is a dicarboxylic acid amine.[1] It

Is structurally similar to the well-known chelating agent nitrilotriacetic acid (NTA) and is
recognized for its strong metal-chelating properties and biodegradability.[2]
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Property Value Source
Molecular Formula C6H11NOS5 [21[31[41[5]
Molecular Weight 177.16 g/mol [2][5][6]
CAS Number 93-62-9 [3]

Ethanol diglycine, N,N-

Synonyms Bis(carboxymethyl)ethanolami
ne, HIDA
Appearance White crystalline powder [7]

Synthesis of (2-Hydroxyethyl)iminodiacetic Acid

The synthesis of (2-Hydroxyethyl)iminodiacetic acid can be achieved through a multi-step
process involving the reaction of 2-hydroxyethylamine with glycolonitrile, followed by hydrolysis.
This process yields the final product in high conversion.[8]

Experimental Workflow for HEIDA Synthesis

Step 1: Formation of N-cyanomethylamino-2-ethanol

Step 2: Hydrolysis
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Caption: Synthesis workflow for (2-Hydroxyethyl)iminodiacetic acid.
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Experimental Protocols
Synthesis of (2-Hydroxyethyl)iminodiacetic Acid

This protocol is adapted from a patented synthesis method.[8]

Materials:

2-hydroxyethylamine

Glycolonitrile

Sodium hydroxide (or other suitable base)

Water
Procedure:

o Step 1: Formation of N-cyanomethylamino-2-ethanol. In a reaction vessel, 2-
hydroxyethylamine is reacted with glycolonitrile. The reaction is typically carried out at a
temperature between 0°C and 100°C.[8]

o Step 2: Hydrolysis to N-carboxymethylamino-2-ethanol. The intermediate from Step 1 is
hydrolyzed using a base, such as sodium hydroxide.[8]

o Step 3: Reaction with additional glycolonitrile. The product from Step 2 is then reacted with
another molar equivalent of glycolonitrile.[8]

e Step 4: Final Hydrolysis to HEIDA. The resulting N-carboxymethyl-N-cyanomethylamino-2-
ethanol is hydrolyzed, typically at a temperature ranging from 20°C to 105°C, to yield (2-
Hydroxyethyl)iminodiacetic acid.[8] This final hydrolysis step has been reported to achieve
a conversion rate of over 90 percent.[8]

Applications in Research and Drug Development

(2-Hydroxyethyl)iminodiacetic acid is primarily utilized for its potent metal-chelating
properties.[7] This characteristic makes it a valuable tool in various applications within research
and the pharmaceutical industry.
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Role as a Chelating Agent

HEIDA functions as a chelating agent by forming stable complexes with metal ions, which can
prevent undesirable reactions such as precipitation or catalytic degradation of other
components in a formulation.[7] Its ability to bind with metal ions is a key feature in its various

applications.

Logical Relationship of Chelation in Drug Development

Problem: Metal Ion Interference Solution: Chelation with HEIDA
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Caption: Logical flow of HEIDA's role as a chelating agent in drug development.

Applications in Pharmaceutical Formulations

HEIDA is considered a valuable intermediate in the pharmaceutical sector.[7] Its chelating
properties can be leveraged to improve the stability of drug formulations by sequestering metal
ions that could otherwise catalyze the degradation of active pharmaceutical ingredients (APIS).
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Furthermore, its nature as a biological buffer is an advantageous property in various
formulations.[7]

Use in Agrochemicals and Industrial Processes

Beyond pharmaceuticals, HEIDA is used in agrochemicals to enhance the bioavailability of
nutrients.[7] In industrial settings, such as water treatment, it is effective in preventing the
formation of scale.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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